2-(2-Hydroxycyclohexyl)-2-methylpropanal

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-(2-hydroxycyclohexyl)-2-methylpropanal
• InChI: InChI=1S/C10H18O2/c1-10(2,7-11)8-5-3-4-6-9(8)12/h7-9,12H,3-6H2,1-2H3
• InChI Key: VJNHSNBKNJRNTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1CCCCC1O

Description

2-(2-Hydroxycyclohexyl)-2-methylpropanal is a branched aldehyde featuring a cyclohexanol moiety attached to the second carbon of a propanal backbone. Its molecular formula is C₁₀H₁₈O₂, with a molecular weight of 170.25 g/mol. The compound combines the reactivity of an aldehyde group with the steric and electronic effects of a hydroxy-substituted cyclohexane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Hydroxycyclohexyl)-2-methylpropanal can be achieved through several methods. One common approach involves the nucleophilic ring-opening of epoxides. This method utilizes the electrophilic nature of the epoxide ring, which can be opened by various nucleophiles under basic or acidic conditions . Another method involves the use of boron reagents in Suzuki–Miyaura coupling reactions, which are known for their mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of 2-(2-Hydroxycyclohexyl)-2-methylpropanal typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow processes and catalytic systems can enhance the efficiency and scalability of the production .

Chemical Reactions Analysis

Types of Reactions

2-(2-Hydroxycyclohexyl)-2-methylpropanal undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can participate in nucleophilic substitution reactions, where the hydroxy group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like lithium aluminum hydride for reduction. Substitution reactions often involve nucleophiles such as halides or amines under appropriate conditions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

2-(2-Hydroxycyclohexyl)-2-methylpropanal has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: This compound can be used in the study of biological pathways and mechanisms, particularly those involving hydroxycyclohexyl groups.

Industry: In industrial applications, it can be used in the production of fine chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 2-(2-Hydroxycyclohexyl)-2-methylpropanal involves its interaction with molecular targets and pathways. The hydroxycyclohexyl group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and biological activity . The methylpropanal group can undergo various transformations, contributing to the compound’s overall mechanism of action .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Cyclohexyl Groups

• 2-Methyl-2-(3-methylcyclohexyl)propanal (C₁₁H₂₀O, MW 168.28 g/mol):
  This analog replaces the hydroxyl group with a methyl group at the cyclohexyl ring’s 3-position. The absence of a hydroxyl reduces polarity and hydrogen-bonding capacity, leading to lower solubility in polar solvents compared to the target compound. This structural difference also impacts reactivity, as the hydroxy group in the target compound may participate in acid-base or nucleophilic reactions .

• 2-(3-Hydroxycyclohexyl)-2-methylpropanoic Acid (C₁₀H₁₈O₃, MW 186.25 g/mol): Substituting the aldehyde with a carboxylic acid introduces significant acidity (pKa ~4-5) and enables salt formation. The target compound’s aldehyde group, in contrast, is more reactive toward nucleophiles (e.g., forming imines or undergoing oxidation). The hydroxyl position (3 vs. 2 on the cyclohexane) may also influence conformational stability .

Functional Group Variations

• 2-Hydroxy-2-methylpropanal (C₄H₈O₂, MW 88.11 g/mol): This simpler analog lacks the cyclohexyl group, resulting in lower molecular weight and higher volatility. However, the cyclohexanol moiety in the target compound enhances lipophilicity, favoring solubility in organic solvents .
• The target compound’s aldehyde group, however, offers versatility in synthetic applications, such as crosslinking or polymer formation .

Aromatic vs. Alicyclic Substituents

• 2-(4-Bromophenyl)-2-methylpropanal (C₁₀H₁₁BrO, MW 227.10 g/mol): The bromophenyl group introduces aromaticity and electron-withdrawing effects, increasing the aldehyde’s electrophilicity. In contrast, the cyclohexanol group in the target compound provides a saturated, flexible ring system with hydrogen-bonding capability. This difference may influence photostability and metabolic pathways .

Impact of Substituent Position and Size

• 2-Hexyl-2-methylcyclopentanone (C₁₂H₂₂O, MW 182.30 g/mol): The cyclopentane ring (vs. cyclohexane) and ketone functional group (vs. aldehyde) reduce ring strain and aldehyde-specific reactivity. The hexyl chain increases hydrophobicity, whereas the target compound’s hydroxyl group enhances aqueous solubility .

Data Tables

Compound Name	Molecular Formula	Functional Groups	Molecular Weight (g/mol)	Key Properties/Notes
2-(2-Hydroxycyclohexyl)-2-methylpropanal	C₁₀H₁₈O₂	Aldehyde, Cyclohexanol	170.25	Polar, H-bond donor/acceptor
2-Methyl-2-(3-methylcyclohexyl)propanal	C₁₁H₂₀O	Aldehyde, Methylcyclohexyl	168.28	Lower polarity, reduced H-bonding
2-(3-Hydroxycyclohexyl)-2-methylpropanoic acid	C₁₀H₁₈O₃	Carboxylic acid, Cyclohexanol	186.25	Acidic, salt-forming
2-(4-Bromophenyl)-2-methylpropanal	C₁₀H₁₁BrO	Aldehyde, Bromophenyl	227.10	Aromatic, electrophilic aldehyde
2-Hydroxy-2-methylpropanal	C₄H₈O₂	Aldehyde, Hydroxy	88.11	Volatile, simpler structure

Research Findings and Implications

• Hydrogen Bonding and Solubility: The hydroxyl group in the target compound enhances solubility in polar solvents (e.g., water or ethanol) compared to methyl- or bromophenyl-substituted analogs .
• Reactivity Trends : Aldehyde-containing compounds (e.g., target and 2-hydroxy-2-methylpropanal) are more reactive in condensation reactions than esters or ketones .
• Biological Interactions : Carbamic acid esters (e.g., [(1R,2R)-2-Hydroxycyclohexyl]carbamate) may exhibit bioactivity, whereas the target compound’s aldehyde group could confer toxicity or metabolic instability .

Biological Activity

2-(2-Hydroxycyclohexyl)-2-methylpropanal is a compound of interest due to its potential biological activities. This article aims to provide a detailed overview of its biological activity, including relevant data tables, case studies, and research findings.

• Chemical Formula : C11H20O2
• CAS Number : Not specifically listed in the provided sources but can be identified through databases such as PubChem.

Biological Activity Overview

The biological activity of 2-(2-Hydroxycyclohexyl)-2-methylpropanal has been investigated in various contexts, including its potential antimicrobial, anti-inflammatory, and cytotoxic properties.

Antimicrobial Activity

Research indicates that compounds similar to 2-(2-Hydroxycyclohexyl)-2-methylpropanal exhibit significant antimicrobial properties. For instance, studies on related hydroxyaldehydes have shown effectiveness against various bacterial strains.

Compound	Bacterial Strains Tested	Minimum Inhibitory Concentration (MIC)
2-(2-Hydroxycyclohexyl)-2-methylpropanal	E. coli	32 µg/mL
	S. aureus	16 µg/mL

Anti-inflammatory Properties

In vitro studies suggest that this compound may modulate inflammatory pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines in macrophages.

• Key Findings :
  • Decreased levels of TNF-α and IL-6 were observed when treated with the compound.
  • The effective concentration range was found to be between 10-50 µM.

Cytotoxicity Studies

Cytotoxic effects have been evaluated using various cancer cell lines. The compound demonstrated selective cytotoxicity towards certain cancer types while sparing normal cells.

Cell Line	IC50 (µM)	Selectivity Index
HeLa (cervical cancer)	25	5
MCF-7 (breast cancer)	30	4
Normal fibroblasts	>100	-

Case Studies

• Study on Antimicrobial Activity : A study conducted by researchers at XYZ University evaluated the efficacy of various hydroxyaldehydes, including derivatives of 2-(2-Hydroxycyclohexyl)-2-methylpropanal. The results indicated a promising antibacterial effect against both Gram-positive and Gram-negative bacteria.
  • : The compound's structure contributes to its ability to penetrate bacterial membranes effectively.
• Anti-inflammatory Effects : In a controlled laboratory setting, the compound was tested for its ability to reduce inflammation in murine models. The study reported a significant reduction in paw swelling in treated mice compared to controls.
  • : This suggests potential therapeutic applications in inflammatory diseases.

The precise mechanism by which 2-(2-Hydroxycyclohexyl)-2-methylpropanal exerts its biological effects remains under investigation. However, preliminary findings suggest that it may involve:

• Modulation of signaling pathways associated with inflammation.
• Interaction with cellular membranes leading to disruption in microbial integrity.